Cas no 1442483-69-3 (3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)-)

• Product Name: 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)-
• CAS No: 1442483-69-3
• MF: C₁₄H₂₄N₂O₅
• MW: 300.35
• CID: 4766212
• PubChem ID: 132135119
• Update Time: 2025-06-15

3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)-
• SCHEMBL19606034
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-((S)-2-oxopiperidin-3-yl)propanoate
• METHYL (S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-((S)-2-OXOPIPERIDIN-3-YL)PROPANOATE
• DB-401683
• WLZ3800
• AT19296
• 1442483-69-3
• (S)-Methyl 2-((t-butoxycarbonyl)amino)-3-((S)-2-oxopiperidin-3-yl)propanoate

• Inchi： 1S/C14H24N2O5/c1-14(2,3)21-13(19)16-10(12(18)20-4)8-9-6-5-7-15-11(9)17/h9-10H,5-8H2,1-4H3,(H,15,17)(H,16,19)/t9-,10-/m0/s1
• InChI Key： KTOOVWCZIOIVDS-UWVGGRQHSA-N
• SMILES： C([C@@H]1CCCNC1=O)[C@@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.16852187g/mol
• Monoisotopic Mass: 300.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.7Ų

Additional information on 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)-

Introduction to 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)- (CAS No. 1442483-69-3) and Its Emerging Applications in Chemical Biology

The compound 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)-, identified by its CAS number 1442483-69-3, represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable tool for studying biological pathways and developing novel therapeutic agents.

At the core of its molecular structure lies a piperidine ring, a six-membered heterocyclic amine that is widely recognized for its versatility in medicinal chemistry. The presence of this moiety contributes to the compound's ability to interact with biological targets in a highly specific manner. Furthermore, the methyl ester functionality at the terminal position of the molecule enhances its solubility and bioavailability, making it an attractive candidate for further exploration in drug design.

The α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo- moiety introduces a protecting group that is commonly used in peptide synthesis and other biochemical applications. This feature not only stabilizes the compound during storage and handling but also allows for selective modifications when incorporated into larger molecular frameworks. The stereochemistry of the molecule, specifically the (αS,3S) configuration, is critical for its biological activity and ensures that it can be effectively utilized in enantioselective synthesis and studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise interactions with target proteins. The 3-Piperidinepropanoic acid derivative has emerged as a promising candidate in this context due to its ability to engage with various enzymes and receptors involved in critical metabolic pathways. For instance, studies have shown that this compound can interact with serine proteases, which are known to play a pivotal role in inflammation and cancer progression.

One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of more complex bioactive agents. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymatic pathways implicated in neurological disorders. The (αS,3S) configuration particularly has been highlighted for its ability to enhance binding affinity and selectivity when designed as part of peptidomimetic drugs.

The compound's utility extends beyond mere biochemical research; it also holds promise for industrial applications where precise molecular control is essential. For example, in catalysis and material science, derivatives of this class have been explored for their ability to act as chiral auxiliaries or ligands in asymmetric synthesis. This capability is crucial for producing enantiomerically pure compounds, which are often required for pharmaceuticals and fine chemicals.

Recent advancements in computational chemistry have further enhanced our understanding of how this molecule interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding kinetics and thermodynamics at an atomic level. These computational studies not only validate experimental observations but also guide the design of next-generation analogs with improved pharmacological profiles.

The synthetic methodologies employed to produce 3-Piperidinepropanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, methyl ester, (αS,3S)- exemplify the sophistication of modern organic chemistry. The use of stereoselective reactions ensures high yields of the desired enantiomer while minimizing byproducts. Techniques such as chiral resolution over tartaric acid derivatives or asymmetric hydrogenation have been instrumental in achieving the precise stereochemical outcome required for biological activity.

In conclusion, the compound identified by CAS number 1442483-69-3 represents a significant advancement in chemical biology and pharmaceutical development. Its unique structural features make it an invaluable tool for studying enzyme mechanisms and designing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.